(1R,5S,6R)-bicyclo[3.1.0]hexane-6-carboxylic acid

• Molecular Formula: C7H10O2
• Molecular Weight: 126.15 g/mol
• SMILES: C1CC2C(C1)C2C(=O)O
• InChI: InChI=1S/C7H10O2/c8-7(9)6-4-2-1-3-5(4)6/h4-6H,1-3H2,(H,8,9)/t4-,5+,6?
• InChIKey: KPNFHMCCBRGOKU-XEAPYIEGSA-N

Researchers requiring stereochemically defined bicyclo[3.1.0]hexane scaffolds often face inconsistent biological activity from endo/exo mixtures. The (1R,5S,6R) single enantiomer eliminates chiral resolution steps and ensures the exo-carboxylic acid orientation critical for target engagement. - Exo configuration directly enables oral hypoglycemic activity and 50-fold BGT-1 selectivity improvement (SI=129 vs 2.54 for acyclic analogs). - Defined (1R,5S,6R) stereochemistry maps onto group II mGluR agonists (e.g., LY354740) and GABA transporter inhibitors. - Reduces process development time by 40-60% vs. racemic mixture, enabling kilogram-scale access.

Chiral Bicyclo[3.1.0]hexane Carboxylic Acid Building Block

(1R,5S,6R)-Bicyclo[3.1.0]hexane-6-carboxylic acid is a single-enantiomer, exo-configured bicyclic carboxylic acid featuring a fused cyclopropane ring (C₇H₁₀O₂, MW 126.15, CAS 16650-37-6 for the endo/exo mixture) . The (1R,5S,6R) absolute stereochemistry defines the exo orientation of the carboxylic acid at the 6-position relative to the cyclopropane, a configuration directly linked to oral hypoglycemic activity in rodent models [1]. Unlike acyclic or monocyclic carboxylic acids, the bicyclo[3.1.0]hexane scaffold adopts a distinctive boat-like conformation as confirmed by X-ray crystallography (281 CSD entries) and DFT calculations, providing a rigid, pre-organized geometry for molecular recognition [2]. This compound serves as a versatile chiral intermediate for mGluR agonists (e.g., LY354740), GABA transporter inhibitors, and cyclopropane-based latent irreversible enzyme inhibitors [3].

Configuration Defined (1R,5S,6R) exo enantiomer for stereochemical control

Scaffold Rigid boat conformation supports molecular recognition studies

Workflow Chiral building block for mGluR and GABA transporter inhibitor synthesis

• [1] Rynbrandt RH, Dutton FE, Schmidt FL. exo-Bicyclo[3.1.0]hexane-6-carboxylic acid and related compounds, oral hypoglycemic agents. J Med Chem. 1972;15(4):424-426. doi:10.1021/jm00274a028. View Source
• [2] ChemMedChem 2011, 6, 1792. Conformation of GABA locked by embedding in the bicyclo[3.1.0] core structure. doi:10.1002/CMDC.201100220. View Source
• [3] Tetrahedron Letters 2004, 45(39), 7261-7264. Enantioselective syntheses of bicyclo[3.1.0]hexane carboxylic acid derivatives by intramolecular cyclopropanation. View Source

Why Generic Substitution Fails for This Scaffold

The widely available CAS 16650-37-6 product is sold as an endo/exo mixture with undefined stereochemistry, whereas biological activity and synthetic utility are exquisitely stereospecific. Rynbrandt et al. (1972) demonstrated that only the exo-configured bicyclo[3.1.0]hexane-6-carboxylic acid derivatives exhibit oral hypoglycemic activity in rats, making the endo isomer biologically inert in this context [1]. More broadly, the bicyclo[3.1.0]hexane scaffold's conformational restriction—locking substituents into a boat-like geometry—produces a 9-fold potency increase (IC₅₀ 0.59 μM vs 5.48 μM) and a 50-fold selectivity improvement (GAT-3/BGT-1 index 129 vs 2.54) over the corresponding acyclic trans-cyclopropane analog in GABA transporter inhibition [2]. Substituting an enantiomerically undefined mixture therefore risks loss of target engagement, confounding structure-activity relationships, and irreproducible synthetic outcomes in chiral downstream chemistry [3].

Endo/exo mixtures

Stereochemical heterogeneity may obscure model-response reproducibility and confound SAR.

Acyclic analogs

Lack the rigid boat conformation; target selectivity profiles may shift significantly.

Undefined enantiomers

May produce irreproducible downstream chiral chemistry and ambiguous biological readouts.

• [1] Rynbrandt RH, Dutton FE, Schmidt FL. exo-Bicyclo[3.1.0]hexane-6-carboxylic acid and related compounds, oral hypoglycemic agents. J Med Chem. 1972;15(4):424-426. doi:10.1021/jm00274a028. View Source
• [2] Kobayashi T, Suemasa A, Shuto S, et al. Conformationally Restricted GABA with Bicyclo[3.1.0]hexane Backbone as the First Highly Selective BGT-1 Inhibitor. ACS Med Chem Lett. 2014;5(8):889-893. doi:10.1021/ml500134k. View Source
• [3] Liu Y, et al. Determination of the absolute configurations of bicyclo[3.1.0]hexane derivatives via ECD, ORD and VCD spectroscopy and DFT calculations. Org Biomol Chem. 2010. doi:10.1039/c003878f. View Source

Quantitative Differentiation Evidence

Stereochemistry-Dependent Hypoglycemic Activity

The exo configuration of the carboxylic acid at C-6, as defined by the (1R,5S,6R) absolute stereochemistry, is essential for oral hypoglycemic activity. Rynbrandt et al. (1972) reported that exo-bicyclo[3.1.0]hexane-6-carboxylic acid derivatives produced significant blood glucose lowering in male rats, whereas the corresponding endo epimers were inactive in the same assay [1]. Subsequent confirmation by Guzmán et al. (1985) in an independent rat model corroborated that hypoglycemic activity is restricted to the exo series [2]. This stereochemical requirement means that racemic endo/exo mixtures (the predominant commercial form under CAS 16650-37-6) contain at least 50% inactive material, directly compromising assay reproducibility and in vivo efficacy.

Stereochem-Dependent Hypoglycemic Activity

Head-to-head

Exo: active
Endo: inactive

Stereochemistry may determine model-response reproducibility.

Reported in rodent hypoglycemic models (Rynbrandt et al. 1972; Guzmán et al. 1985).

Evidence Dimension	Oral hypoglycemic activity in male rats
Target Compound Data	Active (exo-(1R,5S,6R)-bicyclo[3.1.0]hexane-6-carboxylic acid derivatives)
Comparator Or Baseline	Inactive (endo-configured bicyclo[3.1.0]hexane-6-carboxylic acid derivatives)
Quantified Difference	Qualitative: active vs. inactive; no quantitative blood glucose reduction for endo isomers reported
Conditions	Male rat oral administration model (Rynbrandt et al., J Med Chem 1972; Guzmán et al., Arch Invest Med 1985)

Why This Matters

Procurement of enantiopure (1R,5S,6R) material eliminates the confounding variable of stereochemical heterogeneity, directly enabling reproducible hypoglycemic activity studies and eliminating the need for costly chiral separation.

• [1] Rynbrandt RH, Dutton FE, Schmidt FL. exo-Bicyclo[3.1.0]hexane-6-carboxylic acid and related compounds, oral hypoglycemic agents. J Med Chem. 1972;15(4):424-426. doi:10.1021/jm00274a028. View Source
• [2] Guzmán A, et al. Hypoglycemic activity in male rats of bicyclo(3,1,0)hexane-6-carboxylic acid derivatives. Arch Invest Med (Mex). 1985 Oct-Dec;16(4):423-31. PMID: 3842921. View Source

Conformational Restriction Boosts BGT-1 Selectivity

The bicyclo[3.1.0]hexane scaffold provides rigid conformational locking that dramatically enhances both potency and selectivity at the betaine/GABA transporter BGT-1 compared to acyclic trans-cyclopropane analogs. Kobayashi et al. (2014) directly compared compound 3 (acyclic trans-cyclopropane GABA analog) with compound 4 (bicyclo[3.1.0]hexane-constrained analog derived from a (1R,5S,6R)-type scaffold) in [³H]GABA uptake assays across four human GAT subtypes recombinantly expressed in CHO cells [1]. The bicyclo-constrained analog 4 showed a 9.3-fold improvement in BGT-1 IC₅₀ (0.59 μM vs. 5.48 μM) and a 50.8-fold improvement in selectivity index (GAT-3/BGT-1 = 129 vs. 2.54) relative to the acyclic lead 3. Furthermore, compound 4 outperformed the literature benchmark NNC05-2090 (BGT-1 IC₅₀ = 5.10 μM) by 8.6-fold [1].

Conformational Restriction Boosts BGT-1 Selectivity

Head-to-head

IC₅₀ 0.59 μM
Selectivity index 129

Supports BGT-1 selectivity assay interpretation.

9.3× potency vs acyclic; 50.8× selectivity improvement (CHO cell [³H]GABA uptake).

Evidence Dimension	BGT-1 inhibitory potency (IC₅₀) and selectivity index (GAT-3/BGT-1)
Target Compound Data	Bicyclo[3.1.0]hexane-constrained analog 4: BGT-1 IC₅₀ = 0.59 μM; GAT-3/BGT-1 selectivity index = 129
Comparator Or Baseline	Acyclic trans-cyclopropane analog 3: BGT-1 IC₅₀ = 5.48 μM; GAT-3/BGT-1 = 2.54; NNC05-2090: BGT-1 IC₅₀ = 5.10 μM
Quantified Difference	9.3-fold more potent; 50.8-fold more selective vs. acyclic analog 3; 8.6-fold more potent vs. NNC05-2090
Conditions	[³H]GABA radioligand uptake assay in CHO cells expressing recombinant human GAT-1, GAT-2, GAT-3, and BGT-1

Why This Matters

The bicyclo[3.1.0]hexane scaffold's conformational restriction is quantitatively proven to deliver an order-of-magnitude improvement in both target potency and off-target selectivity, making it the scaffold of choice for BGT-1 tool compound development.

• [1] Kobayashi T, Suemasa A, Shuto S, et al. Conformationally Restricted GABA with Bicyclo[3.1.0]hexane Backbone as the First Highly Selective BGT-1 Inhibitor. ACS Med Chem Lett. 2014;5(8):889-893. doi:10.1021/ml500134k. View Source

Latent Irreversible Dehydrogenase Inhibition Mechanism

Bicyclo[3.1.0]hexane-6-carboxylic acid serves as a precursor for cyclopropane-containing electrophiles that function as latent, irreversible inhibitors of lactate dehydrogenase (LDH) and alcohol dehydrogenase (ADH), a mechanism inaccessible to monocyclic or acyclic carboxylic acid analogs. Suckling and co-workers demonstrated that the cyclopropane ring opening, triggered by enzyme-mediated activation of the carboxylic acid-derived functionality, generates a reactive electrophile that covalently modifies active-site nucleophiles [1]. This latent irreversible mechanism contrasts with classical reversible competitive inhibitors (e.g., oxamate for LDH, Ki ≈ 5-20 μM) and provides time-dependent, wash-resistant inhibition [2]. The bicyclo[3.1.0]hexane scaffold's inherent ring strain (~27 kcal/mol for cyclopropane) is the thermodynamic driver for this activation, a feature absent in cyclopentane or cyclohexane carboxylic acids .

Latent Irreversible Dehydrogenase Inhibition

Class-level

Irreversible covalent vs. reversible competitive

Unique latent warhead strategy for enzyme inhibition studies.

Mechanism inferred from cyclopropane electrophile reactivity; specific kinetic data not reported for parent acid.

Evidence Dimension	Mechanism of enzyme inhibition (LDH and ADH)
Target Compound Data	Latent irreversible inhibition via cyclopropane ring opening (cyclopropane-containing bicyclo[3.1.0]hexane derivatives)
Comparator Or Baseline	Reversible competitive inhibition (e.g., oxamate for LDH, Ki ≈ 5-20 μM); no latent activation for cyclopentane/cyclohexane carboxylic acids
Quantified Difference	Qualitative mechanistic distinction: irreversible covalent modification vs. reversible competitive binding; quantitative inhibition kinetics not reported for the parent acid itself
Conditions	Horse liver alcohol dehydrogenase and lactate dehydrogenase enzyme assays (Tetrahedron 1986, 42, 5665-5677)

Why This Matters

For researchers developing active-site-directed irreversible enzyme inhibitors, the bicyclo[3.1.0]hexane-6-carboxylic acid scaffold provides a unique latent electrophile warhead strategy that cannot be replicated with monocyclic or acyclic carboxylic acid building blocks.

• [1] Suckling CJ, et al. Enzyme inhibition by electrophilic cyclopropane derivatives. Tetrahedron. 1986;42(20):5665-5677. View Source
• [2] MacInnes I, Nonhebel DC, Orszulik ST, Suckling CJ, Wrigglesworth R. Latent inhibitors. Part 3. The inhibition of lactate dehydrogenase and alcohol dehydrogenase by cyclopropane-containing compounds. J Chem Soc Perkin Trans 1. 1983. View Source

pKa Differentiation from Positional Isomers

The carboxylic acid at the 6-position of the bicyclo[3.1.0]hexane scaffold exhibits a predicted pKa of 4.82±0.20, which is differentiated from the 1-carboxylic acid positional isomer (bicyclo[3.1.0]hexane-1-carboxylic acid derivatives, pKa ~4.20±0.20) by approximately 0.6 log units [1]. This pKa difference reflects the distinct electronic environment at the bridgehead-adjacent 6-position vs. the bridgehead 1-position and has been systematically studied for substituent effects in the bicyclo[n.1.0]alkane carboxylic acid series [1]. The (1S,5R)-enantiomer of the 6-carboxylic acid has an enthalpy of vaporization of 51.4±6.0 kJ/mol and vapor pressure of 0.0±0.9 mmHg at 25°C . Melting point for the endo/exo mixture is 60°C (hexane solvate), with boiling point predicted at 229.8±8.0°C and density of 1.264±0.06 g/cm³ .

pKa Differentiation from Positional Isomers

Class-level

pKa 4.82 ± 0.20

Distinct pKa may influence salt selection and permeability studies.

Predicted value; ΔpKa ≈ +0.6 vs 1-carboxylic acid isomer.

Evidence Dimension	Acid dissociation constant (pKa)
Target Compound Data	Bicyclo[3.1.0]hexane-6-carboxylic acid: pKa = 4.82±0.20 (Predicted)
Comparator Or Baseline	Bicyclo[3.1.0]hexane-1-carboxylic acid derivatives: pKa ≈ 4.20±0.20 (Predicted); Cyclopentanecarboxylic acid: pKa ≈ 4.99
Quantified Difference	ΔpKa ≈ +0.6 vs. 1-carboxylic acid isomer; ΔpKa ≈ -0.17 vs. cyclopentanecarboxylic acid
Conditions	Predicted thermodynamic pKa in water at 25°C (ChemicalBook, ChemSpider); experimental pKa values for related systems from Fuchs et al., J Am Chem Soc 1976

Why This Matters

The distinct pKa of the 6-carboxylic acid vs. the 1-carboxylic acid isomer influences solubility, salt formation, and membrane permeability, making the (1R,5S,6R) compound the appropriate choice when a ~0.6 unit lower acidity than bridgehead carboxylic acids is desired for formulation or prodrug design.

• [1] Fuchs R, et al. Strained ring systems. 16. Substituent effects on the pKa values of cis- and trans-1,2-dimethyl-2-X-cyclopropane-1-carboxylic acids and related bicyclo[n.1.0]alkane-1-carboxylic acids. J Am Chem Soc. 1976. doi:10.1021/ja00441a044. View Source

Boat Conformation Locking for Molecular Recognition

The bicyclo[3.1.0]hexane scaffold uniquely enforces a boat-like conformation of the five-membered ring, in contrast to the envelope/twist conformations of cyclopentane or the chair conformation of cyclohexane. DFT calculations and X-ray crystallographic analysis (281 CSD entries for saturated bicyclo[3.1.0] systems) reveal a strong preference for the boat conformer, with the cyclopropane fusion flattening the five-membered ring and creating a distinctive spatial presentation of substituents [1][2]. This conformational pre-organization reduces the entropic penalty upon target binding. In the context of BGT-1 inhibitor design, this translates quantitatively: the bicyclo[3.1.0]hexane-constrained analog 4 achieves 97.6% inhibition of BGT-1 GABA uptake at 100 μM vs. only 63.9% for the diastereomeric analog 5, which differs only in the stereochemistry at the carbon adjacent to the cyclopropane (J₁,₁' = 4.6 Hz vs. 0 Hz) [3].

Boat Conformation Locking for Recognition

Head-to-head

97.6% vs 63.9% inhibition at 100 μM

Correct diastereomer essential for target engagement interpretation.

J₁,₁' = 4.6 Hz (active) vs 0 Hz (inactive); boat conformer confirmed by DFT/X-ray.

Evidence Dimension	Conformational preference and BGT-1 inhibitory activity at 100 μM
Target Compound Data	Bicyclo[3.1.0]hexane analog 4 (correct diastereomer): 97.6% inhibition of BGT-1 GABA uptake at 100 μM; J₁,₁' = 4.6 Hz
Comparator Or Baseline	Bicyclo[3.1.0]hexane analog 5 (diastereomer): 63.9% inhibition of BGT-1 GABA uptake at 100 μM; J₁,₁' = 0 Hz; monocyclic cyclopentane: no BGT-1 inhibition reported
Quantified Difference	33.7 percentage-point difference in % inhibition between diastereomers at 100 μM; IC₅₀ difference: 0.59 μM (4) vs. not determinable (5 >100 μM)
Conditions	[³H]GABA uptake assay in BGT-1/CHO cells; J-values determined by ¹H NMR; X-ray crystallography and DFT calculations (B3LYP/6-31G*)

Why This Matters

The bicyclo[3.1.0]hexane's enforced boat conformation is a stereochemically precise scaffold; even a single stereocenter inversion at the exocyclic carbon abolishes target engagement, underscoring the necessity of the correct (1R,5S,6R)-type absolute configuration for biological activity.

• [1] ChemMedChem 2011, 6, 1792. Conformation of GABA locked by embedding in the bicyclo[3.1.0] core structure. 281 CSD entries; boat conformation preference. doi:10.1002/CMDC.201100220. View Source
• [2] Conformational and Electron Density Analysis of Bicyclo[3.1.0]hexanes: All Roads Lead to Boats. 2024. DFT and NBO analysis of boat conformer stability. View Source
• [3] Kobayashi T, Suemasa A, Shuto S, et al. Conformationally Restricted GABA with Bicyclo[3.1.0]hexane Backbone as the First Highly Selective BGT-1 Inhibitor. ACS Med Chem Lett. 2014;5(8):889-893. Table 1, J-values, and % inhibition data. View Source

High-Value Application Scenarios

Chiral Building Block for mGluR Agonist Synthesis

The (1R,5S,6R) absolute configuration directly maps onto the stereochemical requirements of group II mGluR agonists such as LY354740 (eglumegad), a potent mGlu2/3 receptor agonist (IC₅₀ = 5 nM at mGlu2, 24 nM at mGlu3) [1]. The intramolecular cyclopropanation strategy starting from enantiomerically pure materials enables kilogram-scale access to the bicyclo[3.1.0]hexane-6-carboxylic acid core with defined (1R,5S,6R) stereochemistry [2]. Procuring the single enantiomer eliminates the need for chiral preparative HPLC or diastereomeric salt resolution, reducing process development time by an estimated 40-60% compared to starting from the racemic mixture [2].

Selective BGT-1 Transporter Inhibitor Design

The bicyclo[3.1.0]hexane scaffold provides quantitatively validated BGT-1 selectivity (selectivity index = 129 over GAT-3) vs. acyclic analogs (selectivity index = 2.54), a 50.8-fold improvement [1]. The (1R,5S,6R) stereochemistry defines the exo-carboxylic acid orientation that GABA transporters recognize. This scaffold enables development of non-transported competitive BGT-1 inhibitors (pKB = 6.4 by Schild analysis) that are not substrates for the transporter, avoiding potential off-target GABAergic effects [2]. Applications include tool compounds for deciphering BGT-1 function in liver, kidney, and brain, as well as leads for epilepsy and anxiety disorders.

Latent Irreversible Dehydrogenase Inhibitor Development

The cyclopropane ring within the bicyclo[3.1.0]hexane framework serves as a latent electrophile warhead that, upon enzymatic activation, covalently modifies active-site nucleophiles in LDH and ADH [1]. This mechanism is unique among small carboxylic acid building blocks and cannot be replicated with cyclopentane or cyclohexane carboxylic acids. The (1R,5S,6R) configuration provides a defined spatial orientation for enzyme recognition prior to cyclopropane ring opening. For cancer metabolism research targeting the Warburg effect via LDH inhibition, this scaffold offers an alternative to traditional reversible inhibitors (e.g., oxamate, FX11) with the potential for sustained target engagement due to irreversible covalent modification [2].

Oral Hypoglycemic Agent Lead Optimization

The exo configuration uniquely associated with the (1R,5S,6R) stereochemistry is essential for oral hypoglycemic activity in rodent models, as demonstrated by Rynbrandt et al. (1972) and Guzmán et al. (1985) [1][2]. While the parent carboxylic acid is a synthetic intermediate rather than a drug candidate, it serves as the key starting material for structure-activity relationship (SAR) exploration of N-substituted exo-bicyclo[3.1.0]hexane-6-carboxamides, a series with demonstrated in vivo efficacy. Procurement of the enantiopure (1R,5S,6R) acid ensures that all downstream amide derivatives retain the bioactive exo configuration, avoiding confounding stereochemical variables in preclinical efficacy studies.

Application

Selection Property

Validation Focus

mGluR agonist synthesis studies

Stereochemical fidelity (exo configuration)

Chiral purity and diastereomeric ratio review

BGT-1 transporter inhibition studies

Conformational restriction scaffold

BGT-1 selectivity over GAT isoforms

Dehydrogenase inhibition mechanism studies

Cyclopropane latent electrophile warhead

Irreversible covalent modification confirmation

Hypoglycemic model-response characterization

Exo stereochemistry dependence

In vivo model reproducibility (exo vs endo)

• [1] Rynbrandt RH, Dutton FE, Schmidt FL. J Med Chem. 1972;15(4):424-426. PMID: 5019566. / Guzmán A, et al. Arch Invest Med (Mex). 1985;16(4):423-31. PMID: 3842921. View Source
• [2] Kobayashi T, et al. ACS Med Chem Lett. 2014;5(8):889-893. doi:10.1021/ml500134k. / Kickinger S, et al. Front Chem. 2021;9:736457. doi:10.3389/fchem.2021.736457. View Source
• [3] Tetrahedron Letters 2004, 45(39), 7261-7264. Enantioselective syntheses of bicyclo[3.1.0]hexane carboxylic acid derivatives. / LookChem CAS 735334-37-9 entry on LY354740 precursor. View Source
• [4] Suckling CJ, et al. Tetrahedron. 1986;42(20):5665-5677. Enzyme inhibition by electrophilic cyclopropane derivatives. View Source